Cas no 2138255-15-7 (3-amino-N-cyclopropyl-N-(propan-2-yl)benzene-1-sulfonoimidamide)

• Product Name: 3-amino-N-cyclopropyl-N-(propan-2-yl)benzene-1-sulfonoimidamide
• CAS No: 2138255-15-7
• MF: C₁₂H₁₉N₃OS
• MW: 253.3637611866
• CID: 5925705
• PubChem ID: 165842292
• Update Time: 2025-05-21

3-amino-N-cyclopropyl-N-(propan-2-yl)benzene-1-sulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• EN300-739305
• 2138255-15-7
• 3-amino-N-cyclopropyl-N-(propan-2-yl)benzene-1-sulfonoimidamide

• Inchi： 1S/C12H19N3OS/c1-9(2)14-17(16,15-11-6-7-11)12-5-3-4-10(13)8-12/h3-5,8-9,11H,6-7,13H2,1-2H3,(H,14,15,16)
• InChI Key： RRCLUIBFLUADLC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(NC(C)C)(=NC1CC1)=O

Computed Properties

• Exact Mass: 253.12488341g/mol
• Monoisotopic Mass: 253.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.9Ų

Additional information on 3-amino-N-cyclopropyl-N-(propan-2-yl)benzene-1-sulfonoimidamide

Introduction to 3-amino-N-cyclopropyl-N-(propan-2-yl)benzene-1-sulfonoimidamide (CAS No. 2138255-15-7) and Its Emerging Applications in Chemical Biology

3-amino-N-cyclopropyl-N-(propan-2-yl)benzene-1-sulfonoimidamide, identified by the Chemical Abstracts Service Number (CAS No.) 2138255-15-7, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive molecular architecture and potential biological activities. This sulfonoimidamide derivative combines a benzene ring with amino, cyclopropyl, and isopropyl substituents, creating a molecule with a high degree of specificity that may interact with various biological targets. The compound's novel sulfonoimidamide moiety has been explored in recent research for its pharmacological properties, particularly in the development of innovative therapeutic agents.

The sulfonoimidamide functional group in this molecule is particularly noteworthy, as it has been increasingly recognized for its role in modulating biological pathways. Sulfonoimidamides are known to exhibit a broad spectrum of activities, including anti-inflammatory, antimicrobial, and anticancer properties. In particular, the presence of a benzene ring substituted with an amino group and a cyclopropyl moiety enhances the compound's ability to interact with enzymes and receptors, making it a promising candidate for drug discovery. The propan-2-yl side chain further contributes to the molecule's complexity, potentially influencing its solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-amino-N-cyclopropyl-N-(propan-2-yl)benzene-1-sulfonoimidamide with various biological targets. These studies suggest that the compound may exhibit inhibitory effects on enzymes involved in signal transduction and metabolic pathways. For instance, preliminary docking studies have indicated that this sulfonoimidamide derivative could bind to kinases and other protein targets implicated in cancer progression. Such findings align with the growing interest in small-molecule inhibitors as tools for therapeutic intervention.

The cyclopropyl group in the molecular structure is another key feature that distinguishes this compound from other sulfonoimidamides. Cyclopropyl-substituted molecules are often found to have enhanced binding affinity due to their rigid three-membered ring system, which can optimize interactions with biological targets. This structural element may contribute to the compound's selectivity, allowing it to differentiate between closely related enzymes or receptors. Additionally, the isopropyl substituent at the N-position adds another layer of conformational flexibility, which could be exploited to fine-tune pharmacokinetic properties.

In vitro studies have begun to explore the pharmacological profile of 3-amino-N-cyclopropyl-N-(propan-2-yl)benzene-1-sulfonoimidamide (CAS No. 2138255-15-7). Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary pharmacokinetic assessments indicate that the compound exhibits reasonable solubility and stability in biological fluids, which are critical factors for drug efficacy. These findings underscore the importance of sulfonoimidamide derivatives as scaffolds for developing novel therapeutics.

The development of new drug candidates relies heavily on understanding their interactions at the molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate the structure-function relationships of this compound. These studies have provided valuable insights into how modifications at different positions within the molecule affect its overall activity. For example, variations in the substitution pattern on the benzene ring can significantly alter binding affinity and selectivity.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 3-amino-N-cyclopropyl-N-(propan-2-yl)benzene-1-sulfonoimidamide (CAS No. 2138255-15-7). Predictive models have been trained on large datasets of known bioactive compounds to identify novel structures with similar pharmacological properties. These computational approaches have helped researchers prioritize compounds for experimental validation, thereby streamlining the drug development process.

Future research directions for this sulfonoimidamide derivative include exploring its mechanism of action in detail. Understanding how it interacts with biological targets at a molecular level will provide critical insights into its therapeutic potential and guide further optimization efforts. Additionally, preclinical studies will be essential to assess its safety profile and efficacy before moving into clinical trials.

The versatility of 3-amino-N-cyclopropyl-N-(propan-2-yl)benzene-1-sulfonoimidamide (CAS No. 2138255-15-7) makes it an attractive candidate for multiple therapeutic applications beyond oncology. Its unique structural features may also make it useful in treating inflammatory diseases or infectious disorders by targeting specific enzymes or receptors involved in these conditions. As research continues to uncover new biological pathways and targets, compounds like this sulfonoimidamide derivative are likely to play an increasingly important role in modern medicine.